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Introduction

The exceptionally low-energy isomeric state of Thorium-229 (2°"Th) presents a unique
opportunity for high-precision spectroscopy and the development of next-generation
technologies, including solid-state nuclear clocks. Laser-driven conversion electron
spectroscopy of 2°Th embedded in solid-state materials like Thorium dioxide (ThO2) is a
powerful technique to study this nuclear transition. Unlike fluorescence spectroscopy, this
method is applicable to materials with a bandgap lower than the nuclear transition energy, as it
detects the internal conversion (IC) electrons emitted following laser excitation. This document
provides detailed application notes and protocols for performing laser-driven conversion
electron spectroscopy on 2°ThO:x.

The 22°Th nucleus possesses an isomeric state at approximately 8.4 eV, which is accessible by
vacuum ultraviolet (VUV) lasers.[1] In materials like ThOz, which has a bandgap of about 6 eV,
the excited nucleus can decay by transferring its energy to a bound electron, which is then
ejected from the material.[1][2] This internal conversion process allows for the study of the
nuclear transition in a broader range of materials.[1] This technique, known as laser-induced
conversion electron Méssbauer spectroscopy (CEMS), provides insights into the local
phononic, electronic, and nuclear environments.[3][4]
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Key Applications
» High-Precision Nuclear Spectroscopy: Directly probe the energy and lifetime of the 2°™Th

isomer.

o Solid-State Nuclear Clock Development: Investigate the interaction of the nucleus with the
crystal lattice, a crucial step for developing a solid-state nuclear clock.[1]

e Materials Science: Use the isomeric transition as a sensitive probe for local strain,
temperature, and electronic structure in solid-state environments.[4]

+ Fundamental Physics: Test for temporal variations of fundamental constants and explore
nuclear superradiance.[1]

Quantitative Data Summary

The following table summarizes key quantitative data gathered from various studies on 22°Th
spectroscopy.
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Host
Parameter Value . . Reference
Material/lConditions
229mTh |someric State
~8.4 eV General [1]
Energy
Radiative decay
8.338 + 0.024 eV [5]
measurement
8.28+0.17 eV Electron spectroscopy  [5][6]
8.10+£0.17 eV y-ray spectroscopy [5]
ThO2 Bandgap ~6 eV Thin film [1][2]

229mTh3+ Nuclear

Decay Half-life

1400 +600/-300 s

Isolated in ion trap

[7]

Fluorescence Lifetime

in Crystal

630(15) s

Th:CaFz

[8]

229Th Nuclear Ground

State Spin & Parity

ITt = 5/2+

229mTh |someric State

Spin & Parity

ITt = 3/2+

229Th Ground State
Magnetic Dipole

Moment

1 = 0.360(7) uN

[°]

229Th Ground State
Electric Quadrupole

Moment

Q=3.11(6) eb

[9]

229mTh |someric State
Magnetic Dipole
Moment

p=-0.37(6) uN

[9]

29mTh |someric State
Electric Quadrupole

Moment

Qs = 1.74(6) eb

[9]
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Experimental Protocols
|. Sample Preparation: 22°ThO2 Target

e Source Material: Obtain a sample of 233U, which decays to 22°Th.

e Thin Film Deposition: Prepare a thin film of 22°ThO2. The thickness should be optimized to be
around 10 nm to allow for the escape of conversion electrons.[2] This can be achieved
through methods like molecular plating or recoil implantation from a 233U source.

» Target Mounting: Mount the 22°ThOz2 target in a custom holder that allows for electrical
biasing.[2] The holder should also incorporate a window for the laser beam and be
compatible with a high-vacuum environment.

Il. VUV Laser System for Nuclear Excitation

A tunable vacuum ultraviolet (VUV) laser system is required to excite the nuclear transition at
approximately 148 nm (~8.4 eV).

o Laser Source: A tunable VUV frequency comb based on cavity-enhanced seventh-harmonic
generation is a suitable choice.[5][10][11]

e Wavelength and Linewidth: The laser must be tunable across the uncertainty range of the
nuclear transition energy.[5] The linewidth should be narrow enough for high-resolution
spectroscopy.

o Beam Delivery: The VUV laser beam is directed into a spectroscopy chamber and focused
onto the 22°ThO:2 target.

lll. Conversion Electron Detection

e Spectroscopy Chamber: The experiment is conducted in a high-vacuum chamber to
minimize electron scattering.[2]

o Electron Detector: A microchannel plate (MCP) detector is used for detecting the emitted
conversion electrons due to its high sensitivity.[2]
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» Magnetic Guiding: A static magnetic field is applied to guide the internal conversion electrons
from the target to the MCP detector. This helps to improve the collection efficiency and
discriminate against background photoelectrons.[2]

o Background Suppression: The target is electrically biased to suppress the prompt burst of
photoelectrons generated by the VUV laser hitting the sample.[2] Background photoelectrons
generated from VUV scatter can be diverted to a secondary electrode.[2]

IV. Data Acquisition

e Laser Scanning: The frequency of the VUV laser is scanned across the expected resonance
of the 22°™Th isomer.

e Electron Counting: The MCP detector counts the number of electrons as a function of the
laser frequency.

 Signal Identification: A peak in the electron count that corresponds to the laser frequency will
indicate the resonant excitation of the nucleus and subsequent internal conversion decay.

o Lifetime Measurement: To measure the lifetime of the isomeric state, the laser is tuned to the
resonance for a set duration to excite a population of nuclei. The laser is then turned off, and
the decay of the conversion electron signal is measured over time.

Visualized Workflows and Processes
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Experimental Workflow for Laser-Driven Conversion Electron Spectroscopy
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Laser Frequency Control
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Caption: A schematic of the experimental setup for laser-driven conversion electron
spectroscopy of 2°ThOx.
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Caption: Energy level diagram illustrating the laser excitation and internal conversion decay
process in 2°ThOx2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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